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barium(2+);4-[(2-carboxyphenyl)diazenyl]-3-oxidonaphthalene-2,7-disulfonate barium(2+);4-[(2-carboxyphenyl)diazenyl]-3-oxidonaphthalene-2,7-disulfonate
Brand Name: Vulcanchem
CAS No.: 15782-06-6
VCID: VC21268016
InChI: InChI=1S/2C17H12N2O9S2.3Ba/c2*20-16-14(30(26,27)28)8-9-7-10(29(23,24)25)5-6-11(9)15(16)19-18-13-4-2-1-3-12(13)17(21)22;;;/h2*1-8,20H,(H,21,22)(H,23,24,25)(H,26,27,28);;;/q;;3*+2/p-6
SMILES: C1=CC=C(C(=C1)C(=O)O)N=NC2=C3C=CC(=CC3=CC(=C2[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)O)N=NC2=C3C=CC(=CC3=CC(=C2[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2]
Molecular Formula: C34H18Ba3N4O18S4
Molecular Weight: 1310.8 g/mol

barium(2+);4-[(2-carboxyphenyl)diazenyl]-3-oxidonaphthalene-2,7-disulfonate

CAS No.: 15782-06-6

Cat. No.: VC21268016

Molecular Formula: C34H18Ba3N4O18S4

Molecular Weight: 1310.8 g/mol

* For research use only. Not for human or veterinary use.

barium(2+);4-[(2-carboxyphenyl)diazenyl]-3-oxidonaphthalene-2,7-disulfonate - 15782-06-6

Specification

CAS No. 15782-06-6
Molecular Formula C34H18Ba3N4O18S4
Molecular Weight 1310.8 g/mol
IUPAC Name barium(2+);4-[(2-carboxyphenyl)diazenyl]-3-oxidonaphthalene-2,7-disulfonate
Standard InChI InChI=1S/2C17H12N2O9S2.3Ba/c2*20-16-14(30(26,27)28)8-9-7-10(29(23,24)25)5-6-11(9)15(16)19-18-13-4-2-1-3-12(13)17(21)22;;;/h2*1-8,20H,(H,21,22)(H,23,24,25)(H,26,27,28);;;/q;;3*+2/p-6
Standard InChI Key ZFVLHBLYOBVABT-SZXFDTLESA-H
Isomeric SMILES C1=CC=C(C(=C1)C(=O)[O-])N/N=C\2/C(=O)C(=CC3=C2C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])N/N=C\2/C(=O)C(=CC3=C2C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2]
SMILES C1=CC=C(C(=C1)C(=O)O)N=NC2=C3C=CC(=CC3=CC(=C2[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)O)N=NC2=C3C=CC(=CC3=CC(=C2[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2]
Canonical SMILES C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2]

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